Cas no 61494-84-6 (Phenol, 2,4-diiodo-6-(trifluoromethyl)-)

Phenol, 2,4-diiodo-6-(trifluoromethyl)- structure
61494-84-6 structure
Product Name:Phenol, 2,4-diiodo-6-(trifluoromethyl)-
CAS No:61494-84-6
MF:C7H3F3I2O
MW:413.902277231216
CID:477304
PubChem ID:10237887
Update Time:2025-04-19

Phenol, 2,4-diiodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-diiodo-6-(trifluoromethyl)-
    • 2,4-diiodo-6-(trifluoromethyl)phenol
    • ZJJPBCUCBNNDIN-UHFFFAOYSA-N
    • DTXSID40437073
    • 61494-84-6
    • SCHEMBL7929970
    • Inchi: 1S/C7H3F3I2O/c8-7(9,10)4-1-3(11)2-5(12)6(4)13/h1-2,13H
    • InChI Key: ZJJPBCUCBNNDIN-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C(F)(F)F)=C1O)I

Computed Properties

  • Exact Mass: 413.82159
  • Monoisotopic Mass: 413.82254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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